Cas no 1208077-62-6 (2-Bromo-3,4,6-trifluorobenzene sulfonamide)

• Product Name: 2-Bromo-3,4,6-trifluorobenzene sulfonamide
• CAS No: 1208077-62-6
• MF: C₆H₃BrF₃NO₂S
• MW: 290.057729959488
• MDL: MFCD12026265
• CID: 4577610
• Update Time: 2025-05-24

2-Bromo-3,4,6-trifluorobenzene sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,4,6-trifluorobenzene sulfonamide

• MDL： MFCD12026265
• Inchi： 1S/C6H3BrF3NO2S/c7-4-5(10)2(8)1-3(9)6(4)14(11,12)13/h1H,(H2,11,12,13)
• InChI Key： DAPGXJIMHLDSLU-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=C(F)C=C(F)C(F)=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Additional information on 2-Bromo-3,4,6-trifluorobenzene sulfonamide

Introduction to 2-Bromo-3,4,6-Trifluorobenzene Sulfonamide (CAS No. 1208077-62-6)

2-Bromo-3,4,6-Trifluorobenzene Sulfonamide, also known by its CAS number 1208077-62-6, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom and three fluorine atoms attached to a benzene ring, along with a sulfonamide functional group. The combination of these substituents imparts distinctive chemical properties that make it valuable in research and industrial settings.

The sulfonamide group in this compound plays a crucial role in its reactivity and stability. Sulfonamides are known for their ability to form strong hydrogen bonds, which can influence the solubility and bioavailability of the compound. This makes 2-Bromo-3,4,6-Trifluorobenzene Sulfonamide a promising candidate for use in drug design and development. Recent studies have explored its potential as a building block for creating bioactive molecules with enhanced pharmacokinetic profiles.

One of the most recent advancements involving this compound is its application in the synthesis of novel materials for optoelectronic devices. The fluorine atoms in the structure contribute to the compound's high electron-withdrawing ability, which is advantageous for creating materials with tailored electronic properties. Researchers have successfully incorporated this compound into polymer blends to improve their conductivity and stability under harsh conditions.

In addition to its material science applications, 2-Bromo-3,4,6-Trifluorobenzene Sulfonamide has shown promise in agricultural chemistry. Its bromine atom contributes to its pesticidal activity, making it a potential candidate for developing eco-friendly pesticides. Recent experiments have demonstrated that this compound exhibits selective toxicity against certain agricultural pests without adversely affecting beneficial insects or the environment.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The introduction of fluorine atoms onto the benzene ring is typically achieved through electrophilic substitution reactions using appropriate fluorinating agents. The bromination step is carefully optimized to ensure high yields and purity of the final product. Advanced purification techniques such as column chromatography and recrystallization are employed to isolate the compound in its purest form.

From a safety standpoint, handling 2-Bromo-3,4,6-Trifluorobenzene Sulfonamide requires adherence to standard laboratory protocols. Although it is not classified as a hazardous chemical under normal conditions, proper precautions should be taken to avoid exposure through inhalation or skin contact. Storage in a cool, dry place away from incompatible materials is recommended to maintain its stability over time.

In conclusion, 2-Bromo-3,4,6-Trifluorobenzene Sulfonamide (CAS No. 1208077-62-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses for this compound, it remains at the forefront of innovative chemical solutions.